Cas no 6623-98-9 (Methyl 2-Isopropylbenzoate)

Methyl 2-Isopropylbenzoate (CAS: 606-45-1) is a benzoate ester derivative characterized by the presence of an isopropyl group at the ortho position of the benzene ring. This compound exhibits high purity (>98%) and stability, making it suitable for use as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and fragrances. Its unique steric and electronic properties, imparted by the isopropyl substituent, enhance its reactivity in esterification and coupling reactions. The compound is also valued for its low volatility and moderate solubility in common organic solvents, facilitating precise control in synthetic applications. Its well-defined structure ensures consistent performance in specialized chemical processes.
Methyl 2-Isopropylbenzoate structure
Methyl 2-Isopropylbenzoate structure
Product Name:Methyl 2-Isopropylbenzoate
CAS No:6623-98-9
MF:C11H14O2
MW:178.227663516998
MDL:MFCD20484275
CID:1057054
Update Time:2025-07-02

Methyl 2-Isopropylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-Isopropylbenzoate
    • methyl 2-propan-2-ylbenzoate
    • 2-Isopropylbenzoesaeuremethylester
    • 2-isopropyl-benzoic acid methyl ester
    • methyl 2-(propan-2-yl)benzoate
    • Methyl-o-isopropyl-benzoat
    • m-methoxycarbonyl-cumene
    • 2-Isopropylbenzoic Acid Methyl Ester
    • NSC55209
    • IXWYTYPBELXGLA-UHFFFAOYSA-N
    • 6961AJ
    • SY019141
    • MDL： MFCD20484275
    • Inchi： 1S/C11H14O2/c1-8(2)9-6-4-5-7-10(9)11(12)13-3/h4-8H,1-3H3
    • InChI Key： IXWYTYPBELXGLA-UHFFFAOYSA-N
    • SMILES： O(C)C(C1C=CC=CC=1C(C)C)=O

Computed Properties

  • Exact Mass: 178.09900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 175
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.59660

Methyl 2-Isopropylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019093206-5g
Methyl 2-Isopropylbenzoate
 6623-98-9 95%
5g
 $865.20 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X53165-1g
Methyl 2-Isopropylbenzoate
 6623-98-9 97%
1g
 ¥1054.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X53165-250mg
Methyl 2-Isopropylbenzoate
 6623-98-9 97%
250mg
 ¥351.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X53165-5g
Methyl 2-Isopropylbenzoate
 6623-98-9 97%
5g
 ¥4217.0 2024-07-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M886200-5g
Methyl 2-Isopropylbenzoate
 6623-98-9 96%
5g
 5,282.10 2021-05-17
Apollo Scientific
OR470473-1g
Methyl 2-Isopropylbenzoate
 6623-98-9
1g
 £308.00 2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WB576-200mg
Methyl 2-Isopropylbenzoate
 6623-98-9 97%
200mg
 926.0CNY 2021-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WB576-250mg
Methyl 2-Isopropylbenzoate
 6623-98-9 97%
250mg
 1621CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WB576-1g
Methyl 2-Isopropylbenzoate
 6623-98-9 97%
1g
 2334.0CNY 2021-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WB576-50mg
Methyl 2-Isopropylbenzoate
 6623-98-9 97%
50mg
 427.0CNY 2021-07-18

Methyl 2-Isopropylbenzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6623-98-9)Methyl 2-Isopropylbenzoate
Order Number:A913785
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:50
Price ($):748.0/293.0
Email:sales@amadischem.com

Methyl 2-Isopropylbenzoate Related Literature

Related Categories

6623-98-9 (Methyl 2-Isopropylbenzoate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:6623-98-9)Methyl 2-Isopropylbenzoate
A913785
Purity:99%/99%
Quantity:5g/1g
Price ($):748.0/293.0
Email